N-(2-methylpropyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(2-methylpropyl)-2-[2-[4-(trifluoromethoxy)anilino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C16H18F3N3O2S/c1-10(2)8-20-14(23)7-12-9-25-15(22-12)21-11-3-5-13(6-4-11)24-16(17,18)19/h3-6,9-10H,7-8H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: CWFVEKXBSBTSMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1=CSC(=N1)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C16H18F3N3O2S
• Molecular Weight: 373.4 g/mol
• CAS No.: 1040651-18-0

Description

This compound is an acetamide derivative featuring a 1,3-thiazole core substituted at position 4 with a 4-(trifluoromethoxy)phenylamino group and at position 2 with a 2-methylpropyl chain. The trifluoromethoxy (OCF₃) substituent enhances lipophilicity and metabolic stability, while the thiazole ring contributes to π-π interactions in receptor binding.

Comparison with Similar Compounds

Research Findings and Implications

• β-Adrenergic Modulation: Structural alignment with Mirabegron suggests the target compound may act as a β-adrenergic agonist or antagonist, depending on substituent-receptor interactions .
• Toxicity Considerations: The nitro group in ’s compound raises concerns about reactive metabolite formation, whereas the target compound’s OCF₃ group is generally metabolically inert .
• Synthetic Feasibility: The acetamide-thiazole core is synthetically accessible via methods similar to those in (e.g., carbodiimide-mediated coupling) .